Cas no 571-22-2 (Androstan-3-one,17-hydroxy-, (5b,17b)-)

Androstan-3-one,17-hydroxy-, (5b,17b)- structure
571-22-2 structure
Product Name:Androstan-3-one,17-hydroxy-, (5b,17b)-
CAS No:571-22-2
MF:C19H30O2
MW:290.440306186676
CID:371121
PubChem ID:11302
Update Time:2025-04-19

Androstan-3-one,17-hydroxy-, (5b,17b)- Chemical and Physical Properties

Names and Identifiers

    • Androstan-3-one,17-hydroxy-, (5b,17b)-
    • (5R,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
    • 5β-Androstane-17β-ol-3-one
    • 17beta-Hydroxyetiocholan-3-one
    • 5beta,17beta-Hydroxyandrostan-3-one
    • 5beta-Androstan-17beta-ol-3-one
    • 5beta-Dihydrotestosterone
    • Etiocholan-17beta-ol-3-one
    • NS00069270
    • Androstan-3-one, 17-hydroxy-, (5beta,17beta)-
    • SCHEMBL619535
    • DTXSID0022488
    • 17beta-hydroxy-5betaandrostan-3-one
    • Androstan-3-one, 17-hydroxy-, (5.beta.,17.beta.)-
    • 5-beta-ANDROSTAN-3-ONE, 17-beta-HYDROXY-
    • 5b-Androstane-17b-ol-3-one
    • 5beta-Androstane-17beta-ol-3-one (1.0mg/ml in Acetonitrile)
    • Androstan-3-one, 17-hydroxy-, (5-beta,17-beta)-
    • (5-beta,17-beta)-17-Hydroxyandrostan-3-one
    • 5.beta.-Dihydrotestosterone
    • 5-beta-Dht
    • 5beta-Androstan-3-one, 17beta-hydroxy-
    • 5-beta-Dihydrotestosterone
    • NSC 15460
    • BIDD:ER0549
    • DB07447
    • 571-22-2
    • 17beta-hydroxy-5beta-androstan-3-one
    • Etiocholane-17-beta-ol-3-one
    • Q27096666
    • (5R,8R,10S,13S,17S)-17-Hydroxy-10,13-dimethyl-hexadecahydro-cyclopenta[a]phenanthren-3-one
    • NSC-15460
    • CHEMBL373357
    • (5beta,8alpha,17beta)-17-hydroxyandrostan-3-one
    • Etiocholan-17-beta-ol-3-one
    • etiocholan-17-beta-ol-3-one (5betaDHT)
    • UNII-SVX1G0C5VD
    • SMR001215857
    • (5beta,17beta)-17-hydroxyandrostan-3-one
    • PD005177
    • MLS000563095
    • CHEBI:2150
    • BDBM50410540
    • LMST02020069
    • 17 beta Hydroxy 5 beta Androstan 3 One
    • C05293
    • SVX1G0C5VD
    • (1S,3aS,3bR,5aR,9aS,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-7-one
    • 5.beta.-Androstan-17.beta.-ol-3-one
    • 5B-DIHYDROTESTOSTERONE
    • 5beta-Androstane-17beta-ol-3-one
    • 17-beta-Hydroxy-5-beta-androstan-3-one
    • 17.beta.-Hydroxyetiocholan-3-one
    • Inchi: 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12-,14+,15+,16+,17+,18+,19+/m1/s1
    • InChI Key: NVKAWKQGWWIWPM-MISPCMORSA-N
    • SMILES: O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@H]3CC[C@H]12)=O

Computed Properties

  • Exact Mass: 290.22500
  • Monoisotopic Mass: 290.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0320 (rough estimate)
  • Melting Point: 143°C
  • Boiling Point: 372.52°C (rough estimate)
  • Refractive Index: 1.4709 (estimate)
  • PSA: 37.30000
  • LogP: 3.95910

Androstan-3-one,17-hydroxy-, (5b,17b)- Security Information

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